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Compound of Interest

Compound Name: Dichlorododecylmethylsilane

Cat. No.: B099570 Get Quote

An In-depth Technical Guide to
Dichlorododecylmethylsilane
CAS Number: 18407-07-3

This technical guide provides a comprehensive overview of dichlorododecylmethylsilane, a

chemical compound utilized by researchers, scientists, and drug development professionals for

its surface modification properties. This document details its chemical identity, safety

information, physical and chemical properties, and a representative experimental protocol for

its application in forming self-assembled monolayers.

Chemical Identity and Properties
Dichlorododecylmethylsilane is an organosilicon compound with a dodecyl group, a methyl

group, and two chlorine atoms attached to a central silicon atom. Its primary application lies in

the functionalization of surfaces, where it reacts with hydroxyl groups to form a hydrophobic

monolayer.

Table 1: Physical and Chemical Properties of Dichlorododecylmethylsilane[1]
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Property Value

Molecular Formula C13H28Cl2Si

Molecular Weight 283.35 g/mol

Appearance Colorless to light yellow/orange clear liquid

Boiling Point 127 °C at 3 mmHg

Flash Point 143 °C

Specific Gravity (20/20) 0.95

Refractive Index 1.45

Purity (by GC) >95.0%

Safety Data Sheet Summary
A thorough understanding of the safety hazards and handling precautions is crucial when

working with dichlorododecylmethylsilane. This substance is corrosive and reacts with

moisture.

Table 2: GHS Hazard Information for Dichlorododecylmethylsilane[1]

Hazard Class Hazard Statement Pictogram Signal Word

Corrosive to metals
H290: May be

corrosive to metals
Corrosion Danger

Skin

corrosion/irritation

H314: Causes severe

skin burns and eye

damage

Corrosion Danger

Table 3: Precautionary Statements and Handling[1]
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Category Precautionary Statement

Prevention

P234: Keep only in original container. P264:

Wash skin thoroughly after handling. P280:

Wear protective gloves/protective clothing/eye

protection/face protection.

Response

P301 + P330 + P331: IF SWALLOWED: Rinse

mouth. Do NOT induce vomiting. P303 + P361 +

P353: IF ON SKIN (or hair): Take off

immediately all contaminated clothing. Rinse

skin with water/shower. P304 + P340 + P310: IF

INHALED: Remove person to fresh air and keep

comfortable for breathing. Immediately call a

POISON CENTER/doctor. P305 + P351 + P338

+ P310: IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing. Immediately call a POISON

CENTER/doctor. P390: Absorb spillage to

prevent material damage.

Storage

P405: Store locked up. P406: Store in corrosive

resistant container with a resistant inner liner.

Recommended to store in a cool, dark place

(<15°C) under an inert gas.

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.

Logical Relationship of Safety Information
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Hazard Identification

Preventive Measures Response ActionsStorage

H290: May be corrosive to metals

P234: Keep in original container P406: Store in corrosive resistant container

H314: Causes severe skin burns and eye damage

P264: Wash skin thoroughly after handling P280: Wear appropriate PPE P301+P330+P331: If Swallowed P303+P361+P353: If on SkinP304+P340+P310: If Inhaled P305+P351+P338+P310: If in EyesP405: Store locked up

Click to download full resolution via product page

Caption: Logical flow from hazard identification to corresponding preventive, response, and

storage measures.

Experimental Protocol: Formation of a Self-
Assembled Monolayer on a Silica Substrate
Dichlorododecylmethylsilane is primarily used for creating hydrophobic surfaces through the

formation of self-assembled monolayers (SAMs). The following is a representative protocol for

this application.

Objective: To create a hydrophobic surface on a silica substrate by depositing a self-assembled

monolayer of dodecylmethylsilane.

Materials:

Dichlorododecylmethylsilane (CAS: 18407-07-3)

Anhydrous Toluene

Silica substrates (e.g., silicon wafers, glass slides)

Piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION

REQUIRED
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Deionized water

Ethanol

Nitrogen or Argon gas

Appropriate glassware and sonicator

Experimental Workflow
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Substrate Preparation

Silanization

Post-Treatment

Characterization

1. Piranha Cleaning (Hydroxylation)

2. DI Water Rinse & Sonication

3. Ethanol Rinse

4. Drying (N2/Ar Stream)

5. Immersion in Dichlorododecylmethylsilane Solution

6. Incubation (SAM Formation)

7. Toluene Rinse & Sonication

8. Ethanol Rinse

9. Final Drying (N2/Ar Stream)

10. Surface Analysis (e.g., Contact Angle)

Click to download full resolution via product page

Caption: Workflow for surface modification using dichlorododecylmethylsilane.
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Procedure:

Substrate Preparation:

Clean the silica substrates by immersing them in piranha solution for 30 minutes to

remove organic contaminants and hydroxylate the surface. (Caution: Piranha solution is

extremely corrosive and reactive).

Rinse the substrates thoroughly with deionized water, followed by sonication in deionized

water for 15 minutes.

Rinse with ethanol and dry under a stream of nitrogen or argon gas.

Silanization:

In a moisture-free environment (e.g., a glovebox), prepare a 1% (v/v) solution of

dichlorododecylmethylsilane in anhydrous toluene.

Immerse the cleaned and dried substrates in the silane solution.

Allow the reaction to proceed for 1-2 hours at room temperature.

Post-Treatment:

Remove the substrates from the solution and rinse with fresh anhydrous toluene.

Sonicate in toluene for 10 minutes to remove any unbound silane.

Rinse with ethanol and dry under a stream of nitrogen or argon.

Characterization:

The success of the surface modification can be verified by measuring the water contact

angle, which should significantly increase, indicating a hydrophobic surface.

Signaling Pathways and Drug Development
Applications
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Currently, there is no publicly available information to suggest that

dichlorododecylmethylsilane is directly involved in any biological signaling pathways. Its

primary utility in a research context, including for drug development professionals, is as a tool

for modifying the surface properties of materials. For instance, it can be used to create

hydrophobic surfaces on microfluidic devices, biosensors, or drug delivery vehicles to control

protein adsorption, cell adhesion, or the release kinetics of hydrophobic drugs.

Disclaimer: The information provided in this guide is for research and informational purposes

only. Always consult the full Safety Data Sheet (SDS) from the supplier before handling this

chemical and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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